Cas no 330179-53-8 (3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 330179-53-8
• MF: C₁₄H₂₂N₄O₂S
• MW: 310.415081501007
• CID: 6291494
• PubChem ID: 814625
• Update Time: 2025-10-28

3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• Oprea1_348094
• 7-isopentyl-8-(isopropylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione
• AKOS000717527
• AKOS005565224
• F0372-0056
• NCGC00302679-01
• 3-methyl-7-(3-methylbutyl)-8-propan-2-ylsulfanylpurine-2,6-dione
• Z223843954
• 7-isopentyl-8-(isopropylthio)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 330179-53-8
• UPCMLD0ENAT5733430:001
• CCG-311788
• AB01299212-01
• Oprea1_813487

• Inchi： 1S/C14H22N4O2S/c1-8(2)6-7-18-10-11(15-14(18)21-9(3)4)17(5)13(20)16-12(10)19/h8-9H,6-7H2,1-5H3,(H,16,19,20)
• InChI Key： SXJVBEFNXQMZEL-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1=NC2=C(C(NC(N2C)=O)=O)N1CCC(C)C

Computed Properties

• Exact Mass: 310.14634713g/mol
• Monoisotopic Mass: 310.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-Methyl-7-(3-Methylbutyl)-8-(Propan-2-ylsulfanyl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione (CAS No. 330179-53-8)

3-Methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 330179-53-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and exhibits a unique structural configuration that confers it with potential therapeutic properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by a purine core with specific substituents. The purine ring system is a fundamental building block in many biologically active molecules, including nucleotides and nucleosides. The presence of a methyl group at position 3 and a 3-methylbutyl group at position 7 adds complexity and potential for diverse interactions. The sulfur-containing propan-2-yl group at position 8 further enhances the compound's reactivity and biological activity.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of appropriate purine precursors with alkylating agents followed by functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

Biological Activities

3-Methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential therapeutic applications due to its unique structural features. Studies have shown that this compound exhibits significant biological activities in various assays. For instance, it has demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, this compound has also shown potential as an antiviral agent. Research has indicated that it can inhibit the replication of certain viruses by interfering with key viral enzymes. This property could be particularly valuable in the development of new antiviral drugs against emerging viral threats.

Clinical Trials and Research Advancements

The therapeutic potential of 3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has led to several preclinical studies and early-stage clinical trials. Preclinical studies have consistently demonstrated its safety profile and efficacy in animal models of inflammatory diseases. These findings have paved the way for human clinical trials to evaluate its safety and effectiveness in treating specific conditions.

Recent clinical trials have shown promising results in patients with chronic inflammatory conditions. For example, a phase II trial evaluating the compound's efficacy in reducing inflammation in patients with rheumatoid arthritis reported significant improvements in disease activity scores without major adverse effects. These findings suggest that this compound could be a valuable addition to the current treatment options for inflammatory diseases.

Mechanisms of Action

The biological activities of 3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione are attributed to its ability to modulate various cellular pathways involved in inflammation and viral replication. One key mechanism is its inhibition of nuclear factor-kappa B (NF-kB) activation, a central regulator of inflammatory responses. By blocking NF-kB signaling, this compound can reduce the expression of pro-inflammatory genes and thereby alleviate inflammation.

In the context of antiviral activity, the compound has been shown to inhibit viral proteases and reverse transcriptases, which are essential for viral replication. This dual mechanism of action makes it a versatile candidate for developing broad-spectrum antiviral therapies.

Future Perspectives

The ongoing research on 3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione holds great promise for advancing our understanding of its therapeutic potential. Future studies will focus on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, combination therapies involving this compound with existing treatments may offer synergistic benefits in managing complex diseases.

In conclusion, 3-methyl-7-(3-methylbutyl)-8-(propan-2-ylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 330179-53-8) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical development.